Cas no 2310103-42-3 (8-1-(4-fluorophenyl)cyclopropanecarbonyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-1-(4-fluorophenyl)cyclopropanecarbonyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2310103-42-3
• MF: C₁₉H₂₁FN₄O
• MW: 340.394647359848
• CID: 5341860
• Update Time: 2025-07-28

8-1-(4-fluorophenyl)cyclopropanecarbonyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(1-(4-fluorophenyl)cyclopropyl)methanone
• [1-(4-fluorophenyl)cyclopropyl]-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• 8-1-(4-fluorophenyl)cyclopropanecarbonyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C19H21FN4O/c20-14-3-1-13(2-4-14)19(7-8-19)18(25)24-15-5-6-16(24)10-17(9-15)23-12-21-11-22-23/h1-4,11-12,15-17H,5-10H2
• InChI Key： LLKKVBILGQPHBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(N2C3CC(CC2CC3)N2C=NC=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 518
• XLogP3: 2.6
• Topological Polar Surface Area: 51

Additional information on 8-1-(4-fluorophenyl)cyclopropanecarbonyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane

Compound CAS No 2310103-42-3: 8-(4-Fluorophenyl)cyclopropanecarbonyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane

The compound with CAS number 2310103-42-3, known as 8-(4-fluorophenyl)cyclopropanecarbonyl-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of bicyclic compounds, specifically the azabicyclooctane family, which has garnered significant attention in recent years due to its unique properties and versatility in chemical synthesis.

The structure of this compound is characterized by several key functional groups that contribute to its reactivity and functionality. The cyclopropanecarbonyl group is a strained three-membered ring system that imparts high reactivity and makes it an attractive substrate for various organic transformations. The presence of the 4-fluorophenyl substituent introduces electronic effects that can modulate the reactivity of the molecule, making it suitable for applications in drug design and materials science.

One of the most notable features of this compound is the presence of the 1H-1,2,4-triazol group. Triazoles are heterocyclic compounds with strong electron-withdrawing properties, which can enhance the stability and bioavailability of molecules in pharmaceutical applications. Recent studies have shown that triazole-containing compounds exhibit promising anti-inflammatory and anticancer activities, making them valuable candidates for drug development.

The bicyclic framework of this compound adds another layer of complexity and functionality. The azabicyclo[3.2.1]octane system provides a rigid structure that can be exploited in the design of bioactive molecules with specific conformational requirements. This structural rigidity is particularly advantageous in medicinal chemistry, where precise molecular geometry is often critical for achieving desired pharmacological effects.

In terms of synthesis, this compound can be prepared through a variety of methods, including cycloaddition reactions, nucleophilic substitutions, and ring-closing metathesis. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex bicyclic systems with high enantioselectivity, which is crucial for developing chiral pharmaceutical agents.

The applications of this compound are diverse and span multiple fields. In the pharmaceutical industry, it serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. For instance, its use as a precursor in the synthesis of kinase inhibitors has shown promise in targeting various disease pathways, including cancer and inflammatory diseases.

In addition to its pharmaceutical applications, this compound also finds utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could potentially serve as a component in light-emitting diodes (LEDs) or solar cells. Recent research has explored the use of such bicyclic compounds as semiconducting materials due to their ability to form stable charge transfer complexes.

The study of this compound has also contributed to our understanding of stereochemical outcomes in complex molecular systems. Its rigid bicyclic framework provides an excellent model for investigating non-covalent interactions and conformational analysis, which are essential for predicting molecular behavior in biological systems.

In conclusion, the compound CAS No 2310103-42-3 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure, functional groups, and versatile applications make it a valuable addition to both academic research and industrial development efforts.